Cas no 10557-82-1 (Isoxazole,3,4,5-trimethyl-)

Isoxazole,3,4,5-trimethyl- structure
Isoxazole,3,4,5-trimethyl- structure
Product Name:Isoxazole,3,4,5-trimethyl-
CAS No:10557-82-1
MF:C6H9NO
MW:111.141761541367
CID:145277
PubChem ID:25375
Update Time:2025-04-19

Isoxazole,3,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,3,4,5-trimethyl-
    • 3,4,5-trimethylisoxazole
    • 3,4,5-trimethyloxazole
    • .3,4,5-trimethyl-isoxazole
    • .Trimethyl-isoxazol
    • .trimethyl-isoxazole
    • TRIMETHYLISOXAZOLE
    • trimethyl-1,2-oxazole
    • AKOS006275934
    • 3,4,5-TRIMETHYL-ISOXAZOLE
    • InChI=1/C6H9NO/c1-4-5(2)7-8-6(4)3/h1-3H3
    • 4-27-00-00988 (Beilstein Handbook Reference)
    • 3,4,5-trimethyl-1,2-oxazole
    • O5ZX92B98S
    • SCHEMBL12486
    • ISOXAZOLE, TRIMETHY
    • 10557-82-1
    • USAF CS-1340
    • ISOXAZOLE, 3,4,5-TRIMETHYL-
    • Isoxazole, trimethyl-
    • Q27285377
    • UNII-O5ZX92B98S
    • DTXSID80902518
    • MGHKWBQZEBMFOH-UHFFFAOYSA-N
    • BRN 0107040
    • MGHKWBQZEBMFOH-UHFFFAOYSA-
    • Inchi: 1S/C6H9NO/c1-4-5(2)7-8-6(4)3/h1-3H3
    • InChI Key: MGHKWBQZEBMFOH-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C)C(C)=N1

Computed Properties

  • Exact Mass: 111.06800
  • Monoisotopic Mass: 111.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 84.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 0.972
  • Boiling Point: 181.6°Cat760mmHg
  • Flash Point: 55.5°C
  • Refractive Index: 1.456
  • PSA: 26.03000
  • LogP: 1.59980

Isoxazole,3,4,5-trimethyl- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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